Cas no 833484-03-0 (Hexadecanoic acid, 16-hydroxy-9-[(1-oxopropyl)amino]-)

• Product name: Hexadecanoic acid, 16-hydroxy-9-[(1-oxopropyl)amino]-
• CAS No: 833484-03-0
• MF: C₁₉H₃₇NO₄
• MW: 343.50138
• CID: 672284
• PubChem ID: 11393773

Hexadecanoic acid, 16-hydroxy-9-[(1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 16-hydroxy-9-[(1-oxopropyl)amino]-
• 16-hydroxy-9-(propanoylamino)hexadecanoic acid
• DTXSID30464575
• 833484-03-0

• Inchi： InChI=1S/C19H37NO4/c1-2-18(22)20-17(14-10-6-4-8-12-16-21)13-9-5-3-7-11-15-19(23)24/h17,21H,2-16H2,1H3,(H,20,22)(H,23,24)
• InChI Key： DNNFTGCMBFLNJU-UHFFFAOYSA-N
• SMILES： CCC(=O)NC(CCCCCCCC(=O)O)CCCCCCCO

Computed Properties

• Exact Mass: 343.27225866g/mol
• Monoisotopic Mass: 343.27225866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų
• XLogP3: 4.1